Cas no 2171933-38-1 (4-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}-3-methoxybutanoic acid)

• Product Name: 4-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}-3-methoxybutanoic acid
• CAS No: 2171933-38-1
• MF: C₂₅H₂₆N₄O₆
• MW: 478.497146129608
• CID: 6110750
• PubChem ID: 165583211
• Update Time: 2025-08-05

4-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}-3-methoxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}-3-methoxybutanoic acid
• 4-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-pyrazol-1-yl]acetamido}-3-methoxybutanoic acid
• 2171933-38-1
• EN300-1528405

• Inchi： 1S/C25H26N4O6/c1-34-17(10-24(31)32)12-26-23(30)14-29-13-16(11-27-29)28-25(33)35-15-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-9,11,13,17,22H,10,12,14-15H2,1H3,(H,26,30)(H,28,33)(H,31,32)
• InChI Key： IJUXPYQGDPSHOQ-UHFFFAOYSA-N
• SMILES： O(C(NC1C=NN(C=1)CC(NCC(CC(=O)O)OC)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 478.18523456g/mol
• Monoisotopic Mass: 478.18523456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 730
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 132Ų

Additional information on 4-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}-3-methoxybutanoic acid

4-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}-3-methoxybutanoic acid: A Comprehensive Overview

The compound with CAS No. 2171933-38-1, known as 4-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}-3-methoxybutanoic acid, is a highly specialized organic molecule with significant potential in various fields of chemistry and biology. This compound is characterized by its complex structure, which includes a pyrazole ring, a fluorenylmethoxycarbonyl (Fmoc) group, and a methoxybutanoic acid moiety. The combination of these functional groups makes it a versatile molecule with applications in drug discovery, peptide synthesis, and bioconjugation.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry due to their ability to modulate various biological targets. The presence of the Fmoc group in this compound adds another layer of functionality, as Fmoc is widely used as a protecting group in peptide synthesis. This makes the compound particularly valuable in the development of bioactive molecules and therapeutic agents. The methoxybutanoic acid moiety further enhances the compound's solubility and stability, making it suitable for use in aqueous environments.

The synthesis of this compound involves a series of intricate chemical reactions, including coupling reactions, protection/deprotection strategies, and purification techniques. Researchers have optimized these processes to achieve high yields and purity levels, ensuring that the compound can be produced on a larger scale for industrial applications. The use of Fmoc chemistry has been instrumental in streamlining the synthesis process, allowing for precise control over the molecule's structure.

In terms of biological activity, this compound has shown promising results in preliminary assays targeting enzyme inhibition and receptor modulation. Its ability to interact with specific biological targets suggests that it could serve as a lead compound for the development of novel drugs. Furthermore, the pyrazole ring is known to exhibit anti-inflammatory and antioxidant properties, which could be harnessed for therapeutic purposes.

From an analytical standpoint, the characterization of this compound has been carried out using advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods have provided detailed insights into its molecular structure and conformational properties. The Fmoc group has been shown to influence the molecule's solubility and bioavailability, making it an attractive candidate for drug delivery systems.

Looking ahead, the potential applications of this compound are vast and varied. Its use in peptide synthesis could revolutionize the way complex molecules are constructed, while its biological activity opens up new avenues for drug discovery. Researchers are currently exploring its utility in targeted drug delivery systems, where its unique properties could enhance the efficacy and reduce the toxicity of therapeutic agents.

In conclusion, 4-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-y l acetamido}-3-methoxybutanoic acid represents a cutting-edge molecule with immense potential in various scientific domains. Its intricate structure and functional groups make it a valuable tool for advancing research in chemistry, biology, and medicine. As ongoing studies continue to uncover its full capabilities, this compound is poised to play a pivotal role in shaping future innovations.